molecular formula C14H20N2O2 B7460915 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide

3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide

Cat. No. B7460915
M. Wt: 248.32 g/mol
InChI Key: IOIRFMFLBVQMHI-UHFFFAOYSA-N
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Description

3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide, also known as DMAPA, is a chemical compound that has been widely studied for its potential applications in various scientific fields. This compound belongs to the class of benzamides and is commonly used as a reagent in organic synthesis.

Scientific Research Applications

3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide has been used in various scientific research fields, including organic chemistry, biochemistry, and pharmacology. In organic chemistry, 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide is commonly used as a catalyst in esterification and amidation reactions. 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide has also been used in the synthesis of various pharmaceutical compounds, including antihistamines and antipsychotics.
In biochemistry, 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide has been studied for its potential applications as a fluorescent probe for protein labeling and imaging. 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide has also been used as a chiral selector in chromatography for the separation of enantiomers.
In pharmacology, 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide has been studied for its potential applications as an anticancer agent. 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide has also been studied for its potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

Mechanism of Action

The mechanism of action of 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide is not fully understood. However, it has been proposed that 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide exerts its pharmacological effects by inhibiting the activity of certain enzymes and signaling pathways. 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide has been shown to inhibit the activity of histone deacetylases (HDACs), which play a critical role in the regulation of gene expression. 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide has also been shown to inhibit the activity of protein kinase C (PKC), which is involved in cell signaling and proliferation.
Biochemical and Physiological Effects
3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide has also been shown to inhibit the activity of HDACs, which play a critical role in the regulation of gene expression. In addition, 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide has been shown to inhibit the activity of PKC, which is involved in cell signaling and proliferation.

Advantages and Limitations for Lab Experiments

3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide has several advantages for lab experiments. It is a cost-effective reagent that is readily available and easy to use. 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide is also stable under normal laboratory conditions and has a long shelf life.
However, 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide also has some limitations for lab experiments. It is a toxic compound that requires careful handling and disposal. 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide can also form explosive peroxides if exposed to air or light, making it necessary to store and handle the compound in a safe manner.

Future Directions

There are several future directions for the study of 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide. One potential direction is the development of 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide-based fluorescent probes for protein labeling and imaging. Another potential direction is the study of 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide as a potential therapeutic agent for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Further research is also needed to fully understand the mechanism of action of 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide and its potential applications in various scientific fields.
Conclusion
In conclusion, 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide is a chemical compound that has been widely studied for its potential applications in various scientific fields. The synthesis method of 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide is simple, efficient, and cost-effective, making it easily accessible for scientific research. 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide has been studied for its potential applications in organic chemistry, biochemistry, and pharmacology. The mechanism of action of 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide is not fully understood, but it has been shown to inhibit the activity of certain enzymes and signaling pathways. 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide has several advantages for lab experiments, but also has some limitations that require careful handling and disposal. There are several future directions for the study of 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide, including the development of 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide-based fluorescent probes and the study of 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide as a potential therapeutic agent for neurodegenerative disorders.

Synthesis Methods

3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide can be synthesized by reacting 2,2-dimethylpropanoyl chloride with N,N-dimethylaniline in the presence of a base such as triethylamine. The reaction produces 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide as a white crystalline solid with a high yield. This synthesis method is simple, efficient, and cost-effective, making 3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide easily accessible for scientific research.

properties

IUPAC Name

3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H20N2O2/c1-14(2,3)13(18)15-11-8-6-7-10(9-11)12(17)16(4)5/h6-9H,1-5H3,(H,15,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IOIRFMFLBVQMHI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)C(=O)NC1=CC=CC(=C1)C(=O)N(C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H20N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

248.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(2,2-dimethylpropanoylamino)-N,N-dimethylbenzamide

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